2,3-Dihydroxy-1,4-dithiobutane
Overview
Description
2,3-Dihydroxy-1,4-dithiobutane, also known as 1,4-Dithiothreitol (DTT), is a reagent commonly used in biochemical studies as a protective agent to prevent the oxidation of SH (thiol) groups and for reducing disulphides to dithiols .
Molecular Structure Analysis
The molecular formula of this compound is C4H10O2S2. It has a molecular weight of 154.251. The compound is non-polymeric and has two chiral atoms .Chemical Reactions Analysis
This compound is used in biochemical studies to prevent the oxidation of SH (thiol) groups and for reducing disulphides to dithiols .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the search results .Scientific Research Applications
Apoptosis Induction in Lymphoid Cells
2,3-Dihydroxy-1,4-dithiobutane, through its metabolic derivatives, plays a significant role in apoptosis induction. Specifically, methional, derived from 4-methylthio-2-oxobutanoate, a close relative compound, has demonstrated potent apoptosis-inducing properties in BAF3 murine lymphoid cells. This process is characterized by extensive DNA fragmentation and the typical DNA laddering pattern, highlighting the compound's potential in cellular apoptosis research. The study underscores the necessity of the methylthio group on the propanal moiety for apoptosis to occur, pinpointing the unique structural requirements for biological activity (Quash et al., 1995).
Disulfide Bond Reduction in Biological Molecules
Another pivotal application of this compound derivatives is in reducing disulfide bonds between and within biological molecules. Dithiobutylamine (DTBA), synthesized from l-aspartic acid, exhibits superior reagent qualities for this purpose. With lower thiol pKa values compared to DTT, DTBA facilitates faster reduction of disulfide bonds in both small molecules and proteins, showcasing its superior efficacy and versatility as a disulfide-reducing agent. Furthermore, DTBA's amino group enhances its utility in conjugation and isolation processes, underscoring its advantageous properties over traditional reagents like DTT (Lukesh et al., 2012).
Ethylene Biosynthesis from Methionine
Research into the biosynthesis of ethylene from methionine has identified 4-methylthio-2-oxobutanoate as a critical intermediate. This compound, closely related to this compound, is found in various bacterial and fungal cultures and plays a significant role in ethylene production. Its detection and identification in culture fluids underscore its importance in the metabolic pathways converting methionine to ethylene, thus offering insights into both natural and potentially industrial ethylene production processes (Billington et al., 1979).
Metal Ion Interaction and Protein Disulfide Reducing
DTBA's interaction with metal ions highlights its potential in studies concerning metalloproteins and their thiol-containing biomolecules. Its ability to form stable complexes with various metal ions, while advantageous in some respects, also poses challenges for its use as a thiol protectant. The specific and stable binding of DTBA to metals can influence its efficacy in reducing disulfides in the presence of these ions, thereby affecting its utility in biochemistry and pharmacology research. This interaction underscores the complexity and versatility of this compound derivatives in scientific applications (Adamczyk et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2,3-Dihydroxy-1,4-dithiobutane, also known as 1,4-Dithiothreitol (DTT), is a reagent commonly used in biochemical studies . It interacts with a variety of targets, including Thymidylate synthase, Triosephosphate isomerase, Maleylacetoacetate isomerase, and 3-hydroxy-3-methylglutaryl-coenzyme A reductase . These targets play crucial roles in various biochemical pathways.
Mode of Action
DTT acts as a protective agent to prevent the oxidation of SH (thiol) groups and for reducing disulphides to dithiols . This means it can break disulfide bonds within and between proteins, which can change the structure and function of the proteins.
Biochemical Pathways
The action of DTT affects various biochemical pathways. For instance, it can influence the pathway of Thymidylate synthase, an enzyme that plays a key role in DNA synthesis . It can also affect the pathway of Triosephosphate isomerase, an enzyme involved in glycolysis .
Pharmacokinetics
Given its molecular weight of 154251 Da , it is likely to have good bioavailability.
Biochemical Analysis
Biochemical Properties
2,3-Dihydroxy-1,4-dithiobutane interacts with several enzymes and proteins. For instance, it has been found to interact with Thymidylate synthase, Triosephosphate isomerase, Maleylacetoacetate isomerase, and 3-hydroxy-3-methylglutaryl-coenzyme A reductase among others . The nature of these interactions primarily involves the prevention of oxidation of SH groups and the reduction of disulphides to dithiols .
Cellular Effects
The effects of this compound on cells are largely related to its role as a protective agent against the oxidation of SH groups . It has been found to protect microbes and mammalian cells against the damaging effects of ionizing radiation .
Molecular Mechanism
At the molecular level, this compound exerts its effects through its interactions with various biomolecules. It prevents the oxidation of SH groups and reduces disulphides to dithiols . This can influence various cellular processes, including enzyme activity and gene expression .
Temporal Effects in Laboratory Settings
Over time, this compound continues to exert its protective effects against the oxidation of SH groups
Metabolic Pathways
This compound is involved in various metabolic pathways due to its interactions with numerous enzymes and proteins
Properties
IUPAC Name |
(2R,3R)-1,4-bis(sulfanyl)butane-2,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2/t3-,4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHJLVAABSRFDPM-IMJSIDKUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(CS)O)O)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]([C@H](CS)O)O)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501316708 | |
Record name | L-Dithiothreitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501316708 | |
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Molecular Weight |
154.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Slightly hygroscopic solid; [Merck Index] White powder; [Sigma-Aldrich MSDS], Solid | |
Record name | 1,4-Dithiothreitol | |
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Record name | 1,4-Dithiothreitol | |
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Boiling Point |
BP: 115-116 °C at 1 mm Hg, Can be sublimed at 37 °C and 0.005 mm pressure. BP: 125-130 at 2 mm Hg | |
Record name | 1,4-Dithiothreitol | |
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Solubility |
Freely soluble in water, Freely soluble in ethanol, acetone, ethyl acetate, chloroform, ether | |
Record name | 1,4-Dithiothreitol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8422 | |
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Impurities |
Oxidized form: <2.5% (absorbance at 283nm) | |
Record name | 1,4-Dithiothreitol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8422 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Needles from ether, Solid | |
CAS No. |
16096-97-2, 3483-12-3 | |
Record name | L-Dithiothreitol | |
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Record name | 1,4-Dithiothreitol | |
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Record name | 1,4-Dithiothreitol | |
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Record name | 2,3-Butanediol, 1,4-dimercapto-, (2R,3R)-rel- | |
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Record name | (R*,R*)-1,4-dimercaptobutane-2,3-diol | |
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Record name | [R-(R*,R*)]-1,4-dimercaptobutane-2,3-diol | |
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Record name | DITHIOTHREITOL | |
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Record name | 1,4-Dithiothreitol | |
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Melting Point |
42-43 °C, 42.50 °C. @ 760.00 mm Hg | |
Record name | 1,4-Dithiothreitol | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8422 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,4-Dithiothreitol | |
Source | Human Metabolome Database (HMDB) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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